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Compound of Interest

Compound Name: 4-Bromoacetophenone oxime

Cat. No.: B16142808

Get Quote

This guide provides a comprehensive overview of the key physical properties of 4-
bromoacetophenone oxime, a compound of interest in organic synthesis and drug

development. The following sections detail its melting point and solubility characteristics,

supplemented by experimental protocols and a logical workflow for property determination.

Core Physical Properties
4-Bromoacetophenone oxime, with the chemical formula C₈H₈BrNO, is an organic compound

recognized for its role as an intermediate in various chemical syntheses.[1] Its physical

properties are crucial for its handling, application, and the development of new synthetic

methodologies.

Melting Point
The melting point of 4-bromoacetophenone oxime is a key indicator of its purity. The

presence of E and Z stereoisomers, arising from the C=N double bond of the oxime functional

group, results in different melting point ranges. The E-isomer generally exhibits a higher

melting point due to more favorable intermolecular hydrogen bonding in the crystalline state.[1]
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A general melting point for 4-bromoacetophenone oxime is reported to be in the range of 108

to 110 °C.[1] More specific values for the isomers are also available:

E-isomer: 119-121°C[1]

Z-isomer: 112-115°C[1]

Property Value (°C)

General Range 108 - 110

E-isomer 119 - 121

Z-isomer 112 - 115

Solubility Profile
The solubility of a compound is fundamental to its application in solution-phase reactions and

biological assays. 4-Bromoacetophenone oxime is reported to be soluble in polar solvents

such as methanol.[1]

While specific quantitative solubility data is not readily available in the provided search results,

the solubility of the parent compound, 4'-bromoacetophenone, can offer some insight. 4'-

Bromoacetophenone has low solubility in polar solvents like water and is more soluble in non-

polar or weakly polar solvents such as chloroform, toluene, and dichloromethane.[2] The

introduction of the oxime group in 4-bromoacetophenone oxime increases the molecule's

polarity, which is consistent with its observed solubility in polar solvents like methanol.[1]
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Solvent Type Solubility Description

Polar Solvents

Soluble in methanol.[1] Based on the structure

of the related compound 4'-

bromoacetophenone, which has low solubility in

water, the oxime is expected to have limited but

potentially higher aqueous solubility due to the

polar oxime group.[2]

Non-polar Solvents

While not explicitly stated for the oxime, the

precursor 4'-bromoacetophenone is soluble in

solvents like chloroform, toluene, and

dichloromethane, suggesting the oxime may

also exhibit solubility in these solvents.[2]

Experimental Protocols
The following are generalized experimental methodologies for the determination of the physical

properties of 4-bromoacetophenone oxime.

Melting Point Determination
Objective: To determine the melting point range of a solid sample of 4-bromoacetophenone
oxime.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes

Mortar and pestle

Spatula

Sample of 4-bromoacetophenone oxime

Procedure:
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Ensure the sample of 4-bromoacetophenone oxime is dry and finely powdered. If

necessary, gently grind the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

This is achieved by tapping the sealed end of the capillary tube on a hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the heating rate to a rapid setting initially to approach the expected melting point.

Once the temperature is within 15-20°C of the expected melting point (approximately 108°C),

reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium.

Observe the sample closely through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has completely melted (the end of the

melting range).

Repeat the measurement with a fresh sample to ensure accuracy.

Solubility Determination (Qualitative)
Objective: To qualitatively assess the solubility of 4-bromoacetophenone oxime in various

solvents.

Materials:

Sample of 4-bromoacetophenone oxime

A selection of solvents (e.g., water, methanol, ethanol, acetone, dichloromethane, toluene)

Test tubes and a test tube rack

Spatula

Vortex mixer (optional)
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Procedure:

Label a series of test tubes, one for each solvent to be tested.

Add approximately 10-20 mg of 4-bromoacetophenone oxime to each test tube.

To the first test tube, add the first solvent dropwise, starting with 1 mL.

Agitate the mixture by flicking the test tube or using a vortex mixer for approximately 30

seconds.

Observe the mixture to see if the solid has dissolved.

If the solid has not dissolved, continue to add the solvent in 1 mL increments, agitating after

each addition, up to a total volume of 5 mL.

Record your observations as "soluble," "sparingly soluble," or "insoluble" for each solvent.

Repeat steps 3-7 for each of the selected solvents.

Logical Workflow Visualization
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a synthesized chemical compound like 4-bromoacetophenone oxime.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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